1-(3-chlorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-phenyl-2-phenylsulfanylethanone
• InChI: InChI=1S/C24H23ClN2OS/c25-20-10-7-11-21(18-20)26-14-16-27(17-15-26)24(28)23(19-8-3-1-4-9-19)29-22-12-5-2-6-13-22/h1-13,18,23H,14-17H2
• InChI Key: OOYQXHSGBPOREV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4
• Molecular Formula: C24H23ClN2OS
• Molecular Weight: 423.0 g/mol

Description

1-(3-chlorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been widely studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

TFMPP acts as a partial agonist at the 5-HT1A and 5-HT2A receptors in the brain. It also inhibits the reuptake of serotonin, dopamine, and norepinephrine, leading to an increase in their levels in the brain. These mechanisms are thought to underlie the anxiolytic and antidepressant effects of TFMPP.
Biochemical and Physiological Effects:
TFMPP has been shown to produce a range of biochemical and physiological effects in animal models and human studies. These include changes in neurotransmitter levels, alterations in brain activity, and changes in behavior. TFMPP has also been shown to have effects on cardiovascular function, such as increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also has well-characterized pharmacological properties, making it a useful tool for studying the 5-HT1A and 5-HT2A receptors and their role in various neurological and psychiatric disorders. However, TFMPP also has several limitations, including its potential for toxicity and its limited selectivity for the 5-HT1A and 5-HT2A receptors.

Future Directions

There are several future directions for research on TFMPP. One area of interest is the development of more selective agonists and antagonists for the 5-HT1A and 5-HT2A receptors. Another area of interest is the investigation of TFMPP's potential use in the treatment of drug addiction and other psychiatric disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of TFMPP and its potential toxicity.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 1-(3-chlorophenyl)piperazine with phenyl(phenylthio)acetic acid in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The resulting product is purified by column chromatography to obtain pure TFMPP.

Scientific Research Applications

TFMPP has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models and human studies. TFMPP has also been studied for its potential use in the treatment of drug addiction, particularly for its ability to modulate dopamine release in the brain.